Propargyl-PEG4-amine
Propargyl-PEG4-amine
Propargyl-PEG4-amine is a PEG derivative containing a propargyl group and an amine group. The amine group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. PEG Linkers can be useful in the development of antibody drug conjugates (ADCs).
Brand Name:
Vulcanchem
CAS No.:
1013921-36-2
VCID:
VC0540332
InChI:
InChI=1S/C11H21NO4/c1-2-4-13-6-8-15-10-11-16-9-7-14-5-3-12/h1H,3-12H2
SMILES:
C#CCOCCOCCOCCOCCN
Molecular Formula:
C11H21NO4
Molecular Weight:
231.29
Propargyl-PEG4-amine
CAS No.: 1013921-36-2
Cat. No.: VC0540332
Molecular Formula: C11H21NO4
Molecular Weight: 231.29
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Propargyl-PEG4-amine is a PEG derivative containing a propargyl group and an amine group. The amine group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. PEG Linkers can be useful in the development of antibody drug conjugates (ADCs). |
|---|---|
| CAS No. | 1013921-36-2 |
| Molecular Formula | C11H21NO4 |
| Molecular Weight | 231.29 |
| IUPAC Name | 2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethanamine |
| Standard InChI | InChI=1S/C11H21NO4/c1-2-4-13-6-8-15-10-11-16-9-7-14-5-3-12/h1H,3-12H2 |
| Standard InChI Key | QDLPAHLHHBCWOW-UHFFFAOYSA-N |
| SMILES | C#CCOCCOCCOCCOCCN |
| Appearance | Solid powder |
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